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Cat. No.: B15599383

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cedryl ketone, a synthetic organic compound, is a prominent sesquiterpenoid ketone
widely utilized in the fragrance industry for its characteristic woody, ambery, and musky scent.
[1][2] While its primary application lies in perfumery and cosmetics, a thorough understanding
of its chemical and structural properties is essential for researchers and scientists across
various disciplines, including those in drug development who may encounter this or structurally
related compounds. This technical guide provides a comprehensive overview of the core
chemical properties, structure, and a representative synthetic protocol for methyl cedryl
ketone.

Chemical Structure and Identification

Methyl cedryl ketone possesses a complex tricyclic structure derived from the natural
sesquiterpene cedrene.[1] Its chemical identity is defined by the following identifiers:

e |[UPAC Name: 1-[(1S,2R,5R,7S)-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undec-8-en-9-
yllethanone[3]

e Molecular Formula: C17H260][3]

« SMILES String: C[C@ @H]1CC[C@H]2[C@]13C--INVALID-LINK--C(=C(C3)C(=0)C)C[3]
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e CAS Number: 32388-55-9[4][5]

e Synonyms: Acetyl cedrene, Vertofix, Lixetone, Woodyflor, Lignofix[1][5][6][7][8]

Physicochemical Properties

The physicochemical properties of methyl cedryl ketone are summarized in the table below,
providing a clear reference for its behavior in various experimental settings.

Property Value Reference(s)
Molecular Weight 246.39 g/mol [6]
Appearance C.Zolf)rless to light yellow, oily 619][10]

liquid
Boiling Point 272 °C (at 760 mmHg) [4enoniiniz]
Density 0.997 g/mL at 25 °C [61191[12]
Refractive Index 1.516 - 1.524 at 20 °C [10][11][13][14]
Flash Point >100 °C [13][15]

Insoluble in water; Soluble in
Solubility alcohol and paraffin oil.[7][9]
[11][16]

0.000084 mmHg @ 25 °C
Vapor Pressure . [11]
(estimated)

Experimental Protocols: Synthesis of Methyl Cedryl
Ketone

A common method for the synthesis of methyl cedryl ketone involves the acylation of cedrene
with acetic anhydride.[17] The following protocol is based on a patented method utilizing a solid
superacid catalyst, which offers a more environmentally friendly alternative to traditional acid
catalysts.

Materials:
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o Cedrene

e Acetic anhydride

e Solid superacid catalyst (e.g., sulfated zirconia or a similar solid acid)
Procedure:

e Reaction Setup: In a suitable reaction vessel, charge cedrene and acetic anhydride. The
molar ratio of acetic anhydride to cedrene can range from 1:1 to 15:1.[18]

o Catalyst Addition: Add the solid superacid catalyst to the reaction mixture. The amount of
catalyst is typically 1% to 10% by weight relative to the cedrene.[18]

o Reaction Conditions: Heat the stirred reaction mixture to a temperature between 10 °C and
120 °C. The reaction is allowed to proceed for a minimum of 3 hours.[18]

o Work-up:
o Cool the reaction mixture to room temperature.
o Separate the solid catalyst by filtration. The catalyst can often be reused.[18]

o Remove unreacted acetic anhydride and acetic acid by-product from the filtrate via
vacuum distillation.[18]

 Purification: The crude methyl cedryl ketone is then purified by fractional distillation under
reduced pressure to yield the final product.[18]

Visualizing the Synthetic Workflow

The following diagram illustrates the key stages in the synthesis of methyl cedryl ketone as
described in the experimental protocol.
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Caption: Synthetic workflow for Methyl Cedryl Ketone.

Due to its primary use in the fragrance industry, there is a lack of publicly available data on the
specific signaling pathways of methyl cedryl ketone in biological systems. Research in this
area is not a current focus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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